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molecular formula C8H6ClNO2 B8577120 6-Chloro-1,4-dihydro-benzo[d][1,3]oxazin-2-one

6-Chloro-1,4-dihydro-benzo[d][1,3]oxazin-2-one

Cat. No. B8577120
M. Wt: 183.59 g/mol
InChI Key: QTWPCRPGYSNPDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07790726B2

Procedure details

To a solution of (4-chloro-2-hydroxymethyl-phenyl)-carbamic acid ethyl ester (71) obtained from the previous step in 5 mL of toluene was added 3 mL of DBU (2 equiv) and the resultant solution was heated at 110° C. overnight. After cooling to rt, the mixture was diluted with EtOAc and washed with water. The organic layer was dried over sodium sulfate, filtered and dried in vacuo to give 6-chloro-1,4-dihydro-benzo[d][1,3]oxazin-2-one (72).
Name
(4-chloro-2-hydroxymethyl-phenyl)-carbamic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
toluene
Quantity
5 mL
Type
solvent
Reaction Step One
Name
DBU
Quantity
3 mL
Type
reactant
Reaction Step Two
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
6-chloro-1,4-dihydro-benzo[d][1,3]oxazin-2-one

Identifiers

REACTION_CXSMILES
C([O:3][C:4](=[O:15])[NH:5][C:6]1[CH:11]=[CH:10][C:9]([Cl:12])=[CH:8][C:7]=1[CH2:13]O)C.C1CCN2C(=NCCC2)CC1>C1(C)C=CC=CC=1.CCOC(C)=O>[Cl:12][C:9]1[CH:10]=[CH:11][C:6]2[NH:5][C:4](=[O:3])[O:15][CH2:13][C:7]=2[CH:8]=1

Inputs

Step One
Name
(4-chloro-2-hydroxymethyl-phenyl)-carbamic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OC(NC1=C(C=C(C=C1)Cl)CO)=O
Name
toluene
Quantity
5 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
DBU
Quantity
3 mL
Type
reactant
Smiles
C1CCC2=NCCCN2CC1
Step Three
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Name
6-chloro-1,4-dihydro-benzo[d][1,3]oxazin-2-one
Type
product
Smiles
ClC1=CC2=C(NC(OC2)=O)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.